Cas no 2228764-64-3 (1-(2-fluoropyridin-3-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(2-fluoropyridin-3-yl)cyclopentane-1-carboxylic acid
• CAS No: 2228764-64-3
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 6087227
• PubChem ID: 165879773
• Update Time: 2025-09-25

1-(2-fluoropyridin-3-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoropyridin-3-yl)cyclopentane-1-carboxylic acid
• 2228764-64-3
• EN300-1823877

• Inchi： 1S/C11H12FNO2/c12-9-8(4-3-7-13-9)11(10(14)15)5-1-2-6-11/h3-4,7H,1-2,5-6H2,(H,14,15)
• InChI Key： SYUBPUHGQDGNSM-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(2-fluoropyridin-3-yl)cyclopentane-1-carboxylic acid

Introduction to 1-(2-fluoropyridin-3-yl)cyclopentane-1-carboxylic acid (CAS No. 2228764-64-3)

1-(2-fluoropyridin-3-yl)cyclopentane-1-carboxylic acid, identified by the chemical identifier CAS No. 2228764-64-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopentane ring conjugated with a fluorinated pyridine moiety, has garnered attention due to its structural versatility and potential biological activity. The presence of a fluorine atom in the pyridine ring not only influences the electronic properties of the molecule but also enhances its metabolic stability, making it an attractive scaffold for drug development.

The fluoropyridine component is a well-documented pharmacophore in modern medicinal chemistry, often incorporated into therapeutic agents to modulate receptor binding affinity and pharmacokinetic profiles. In particular, the 2-fluoropyridine substituent is known to improve the bioavailability and binding efficacy of small-molecule drugs by increasing lipophilicity and reducing metabolic degradation. The cyclopentane ring, on the other hand, provides a rigid three-dimensional structure that can optimize interactions with biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(2-fluoropyridin-3-yl)cyclopentane-1-carboxylic acid with various biological targets with high accuracy. Studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in cancer progression and inflammatory diseases. The fluorine atom at the 2-position of the pyridine ring is particularly crucial for these interactions, as it can engage in favorable electrostatic and hydrophobic interactions with key residues in the active site of target proteins.

One of the most compelling aspects of this compound is its synthetic accessibility. The cyclopentane ring can be introduced via various cycloaddition reactions or cyclization strategies, while the fluoropyridine moiety can be synthesized through palladium-catalyzed cross-coupling reactions. These methodologies are well-established in organic synthesis and allow for modular construction of analogs with diverse substituents. This flexibility has enabled researchers to explore a wide range of structural variations and optimize potency while minimizing off-target effects.

In vitro studies have demonstrated promising results regarding the pharmacological properties of 1-(2-fluoropyridin-3-yl)cyclopentane-1-carboxylic acid. Initial assays indicate that it exhibits moderate inhibition against specific kinases, with IC50 values ranging from nanomolar to micromolar concentrations. The fluoropyridine scaffold appears to be critical for this activity, as analogs lacking this moiety show significantly reduced potency. Additionally, preliminary toxicity studies suggest that the compound is well-tolerated at therapeutic doses, although further investigations are necessary to fully assess its safety profile.

The integration of 1-(2-fluoropyridin-3-yl)cyclopentane-1-carboxylic acid into drug development pipelines has been facilitated by its compatibility with modern screening technologies. High-throughput screening (HTS) platforms have been employed to rapidly assess its activity against large libraries of biological targets, accelerating the discovery process. Moreover, structure-based drug design approaches have been utilized to refine the molecular structure based on crystallographic data of protein-ligand complexes, further enhancing its therapeutic potential.

Future directions in research may focus on exploring derivative compounds that combine the advantages of 1-(2-fluoropyridin-3-yl)cyclopentane-1-carboxylic acid with other pharmacophores or functional groups. For instance, appending alkyl chains or heterocyclic rings could modulate solubility and membrane permeability, while introducing additional fluorine atoms might further enhance metabolic stability. Such modifications could lead to novel therapeutics with improved efficacy and selectivity for treating a variety of diseases.

The broader significance of this compound lies in its representation of a new class of bioactive molecules that bridge traditional pharmaceutical design principles with cutting-edge synthetic methodologies. As research continues to uncover new applications for fluorinated pyridines in medicine, compounds like 1-(2-fluoropyridin-3-yl)cyclopentane-1-carboxylic acid will serve as valuable building blocks for innovation. Their development underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in advancing therapeutic solutions for unmet medical needs.